Cas no 1691096-23-7 (3-(1-methyl-1H-pyrazol-5-yl)propanenitrile)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile
• CAS No: 1691096-23-7
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 5936730
• PubChem ID: 103002299
• Update Time: 2025-05-22

3-(1-methyl-1H-pyrazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile
• EN300-1826583
• 1691096-23-7

• Inchi： 1S/C7H9N3/c1-10-7(3-2-5-8)4-6-9-10/h4,6H,2-3H2,1H3
• InChI Key： ZHMZGMXNXCBCET-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)CCC#N

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile

3-(1-Methyl-1H-pyrazol-5-yl)propanenitrile (CAS No. 1691096-23-7): A Versatile Chemical Intermediate for Modern Applications

3-(1-Methyl-1H-pyrazol-5-yl)propanenitrile (CAS No. 1691096-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-functionalized pyrazole derivative serves as a crucial building block in the synthesis of various bioactive molecules, making it a valuable asset in modern chemical innovation.

The molecular structure of 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile combines the unique properties of both pyrazole and nitrile functional groups. The pyrazole ring contributes to its potential biological activity, while the propanenitrile moiety offers excellent reactivity for further chemical transformations. This dual functionality makes it particularly useful in medicinal chemistry applications and crop protection agent development.

Recent trends in chemical research highlight growing interest in heterocyclic compounds like 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile. Scientists are particularly focused on its potential as a precursor for kinase inhibitors and anti-inflammatory agents, addressing current healthcare challenges. The compound's structural features make it suitable for creating novel small molecule therapeutics targeting various diseases.

In material science applications, 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile shows promise for developing advanced functional materials. Its molecular architecture allows for incorporation into polymers with specific electronic properties, potentially useful in organic electronics and sensor technologies. Researchers are exploring its role in creating materials with tailored optical and conductive characteristics.

The synthesis of 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile typically involves pyrazole ring formation followed by nitrile group introduction. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward sustainable practices. These methods aim to minimize waste and improve yield while maintaining high purity standards.

Analytical characterization of 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure precise quality control for research and industrial applications. The compound typically appears as a white to off-white crystalline solid with specific solubility profiles in common organic solvents.

Current market analysis indicates rising demand for specialty pyrazole derivatives like 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile. Pharmaceutical companies and research institutions are increasingly sourcing this compound for drug discovery programs. The global market for such fine chemicals is projected to grow steadily, driven by innovation in personalized medicine and precision agriculture.

Storage and handling of 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile require standard laboratory precautions. The compound should be kept in airtight containers under appropriate temperature conditions to maintain stability. Proper material safety data should always be consulted before use in any application.

Future research directions for 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile include exploring its potential in catalysis and asymmetric synthesis. Scientists are particularly interested in developing novel chiral derivatives that could serve as ligands or catalysts in stereoselective transformations. These developments could significantly impact pharmaceutical manufacturing processes.

For researchers working with 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile, recent publications highlight innovative synthetic routes and novel applications. The compound's versatility continues to inspire new approaches in chemical biology and materials science, making it a subject of ongoing investigation in academic and industrial laboratories worldwide.

Environmental considerations for 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile production and use are becoming increasingly important. The chemical industry is developing more eco-friendly synthetic pathways and waste management strategies to minimize ecological impact. These efforts align with global sustainability goals and regulatory requirements for green chemistry practices.

In conclusion, 3-(1-methyl-1H-pyrazol-5-yl)propanenitrile (CAS No. 1691096-23-7) represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it valuable for developing innovative solutions in healthcare, agriculture, and advanced materials. As research continues to uncover new possibilities for this compound, its significance in scientific and industrial contexts is likely to grow substantially.